Cas no 35317-80-7 (Thiazolo[4,5-h]isoquinolin-2-amine)
Thiazolo[4,5-h]isoquinolin-2-amine is a heterocyclic compound featuring a fused thiazole and isoquinoline scaffold, which imparts unique electronic and steric properties. This structure is of significant interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The amine functional group at the 2-position enhances its reactivity, enabling further derivatization for tailored applications. Its rigid polycyclic framework contributes to stable binding interactions with biological targets, making it a valuable intermediate for drug discovery, particularly in the synthesis of kinase inhibitors or antimicrobial agents. The compound's synthetic versatility and structural complexity underscore its utility in advanced organic and pharmaceutical research.
![Thiazolo[4,5-h]isoquinolin-2-amine structure](https://ossimg.kuujia.com/scimg/35500/35317-80-7x500.png)
35317-80-7 structure
Product Name:Thiazolo[4,5-h]isoquinolin-2-amine
CAS No:35317-80-7
MF:C10H7N3S
MW:201.247679948807
MDL:MFCD22199995
CID:295561
PubChem ID:14660297
Update Time:2025-06-07
Thiazolo[4,5-h]isoquinolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[4,5-h]isoquinolin-2-amine
- Thiazolo[4,5-h]isoquinolin-2-amine (9CI)
- [1,3]Thiazolo[4,5-h]isoquinolin-2-amine
- CS-0006110
- MFCD22199995
- J-524917
- A874640
- 35317-80-7
- DS-17187
- DTXSID00562698
- Y10533
- AKOS015919586
-
- MDL： MFCD22199995
- Inchi： 1S/C10H7N3S/c11-10-13-8-2-1-6-3-4-12-5-7(6)9(8)14-10/h1-5H,(H2,11,13)
- InChI Key： UCFPYNYOEBBXAF-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=CC=C3C=CN=CC3=C12
Computed Properties
- Exact Mass: 201.03621
- Monoisotopic Mass: 201.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80Ų
Experimental Properties
- Boiling Point: 454.2±37.0°C at 760 mmHg
- PSA: 51.8
Thiazolo[4,5-h]isoquinolin-2-amine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Thiazolo[4,5-h]isoquinolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189007324-250mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 250mg |
$306.00 | 2023-09-02 | |
| Alichem | A189007324-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 1g |
$817.50 | 2023-09-02 | |
| Alichem | A189007324-5g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 5g |
$2549.25 | 2023-09-02 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB41522-0.1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 97% | 0.1g |
1078.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB41522-0.25g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 97% | 0.25g |
1713.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB41522-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 97% | 1g |
4240.00 | 2021-06-01 | |
| Chemenu | CM143750-1g |
thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 1g |
$701 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN437-100mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95+% | 100mg |
1447CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN437-250mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95+% | 250mg |
3145CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T891230-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | ≥95% | 1g |
5,844.60 | 2021-05-17 |
Thiazolo[4,5-h]isoquinolin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:35317-80-7)Thiazolo[4,5-h]isoquinolin-2-amine
Order Number:A874640
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):222.0
Email:sales@amadischem.com
Thiazolo[4,5-h]isoquinolin-2-amine Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:35317-80-7)Thiazolo[4,5-h]isoquinolin-2-amine
Purity:99%
Quantity:1g
Price ($):222.0